Cas no 2298694-42-3 (benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate)

• Product Name: benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate
• CAS No: 2298694-42-3
• MF: C₁₃H₁₀ClN₅O₂
• MW: 303.703800678253
• CID: 6196464
• PubChem ID: 165912560
• Update Time: 2025-11-05

benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2298694-42-3
• benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate
• EN300-3973394

• Inchi： 1S/C13H10ClN5O2/c14-10-6-11(19-12(17-10)15-8-16-19)18-13(20)21-7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H,18,20)
• InChI Key： KYEWLRZATNDQGM-UHFFFAOYSA-N
• SMILES： ClC1C=C(NC(=O)OCC2C=CC=CC=2)N2C(=NC=N2)N=1

Computed Properties

• Exact Mass: 303.0523023g/mol
• Monoisotopic Mass: 303.0523023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 81.4Ų

Additional information on benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate

Comprehensive Overview of Benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS No. 2298694-42-3)

Benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate (CAS No. 2298694-42-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the [1,2,4]triazolo[1,5-a]pyrimidine family, a class of molecules known for their diverse biological activities. The presence of a chloro substituent at the 5-position and a carbamate group at the 7-position enhances its potential as a building block for drug discovery and crop protection agents.

Recent studies highlight the growing interest in triazolopyrimidine derivatives due to their applications in kinase inhibition and antimicrobial activity. Researchers are particularly focused on optimizing the structure-activity relationship (SAR) of such compounds to improve their efficacy and selectivity. The benzyl carbamate moiety in this molecule further expands its utility in prodrug design and targeted delivery systems, aligning with current trends in personalized medicine.

From a synthetic chemistry perspective, CAS No. 2298694-42-3 serves as a valuable intermediate for constructing more complex nitrogen-containing heterocycles. Its chloro-triazolopyrimidine core is amenable to various cross-coupling reactions, making it a versatile scaffold for combinatorial chemistry libraries. This aligns with the pharmaceutical industry's push toward high-throughput screening methodologies and fragment-based drug design.

Environmental and regulatory considerations are increasingly shaping compound development. The benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate structure has been evaluated for its biodegradability profile and ecotoxicological impact, addressing concerns about sustainable chemistry. These aspects resonate with the green chemistry movement and the demand for eco-friendly agrochemicals in modern agriculture.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The 5-chloro substitution pattern creates distinct spectroscopic signatures that facilitate quality control during production. Such analytical rigor is crucial for meeting Good Manufacturing Practice (GMP) standards in API synthesis.

Market intelligence suggests growing patent activity around triazolopyrimidine carbamates, particularly in oncology and plant disease management applications. The CAS 2298694-42-3 compound appears in several patent filings as a key intermediate for tyrosine kinase inhibitors and fungicidal compositions, reflecting its cross-disciplinary value.

Stability studies indicate that proper storage of benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate requires protection from moisture and light. The compound demonstrates satisfactory thermal stability under standard laboratory conditions, though prolonged exposure to elevated temperatures should be avoided to prevent carbamate decomposition.

Recent computational chemistry approaches have enabled better prediction of this molecule's ADMET properties and binding affinities to biological targets. Molecular docking studies with protein kinases reveal promising interactions that could guide future structure-based drug design efforts involving this scaffold.

The compound's logP value and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies in CNS drug development. These physicochemical properties are frequently optimized in medicinal chemistry campaigns targeting neurological disorders.

Scale-up synthesis of CAS 2298694-42-3 presents specific challenges in regioselective chlorination and carbamate formation that require careful process optimization. Continuous flow chemistry approaches are being explored to improve the atom economy and reaction safety profile of its production.

In agrochemical applications, derivatives of this compound show notable activity against fungal pathogens affecting major crops. The chloro-triazolopyrimidine core appears to interfere with fungal sterol biosynthesis, similar to established fungicide mechanisms but with potentially improved resistance management characteristics.

From a regulatory standpoint, proper documentation of impurity profiles and genotoxic potential is essential for compounds like benzyl N-{5-chloro-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}carbamate. These evaluations follow ICH guidelines and contribute to the compound's regulatory dossier when used in pharmaceutical development.

The scientific literature contains multiple references to analogs of this compound being investigated for anti-inflammatory and immunomodulatory effects. Such research directions capitalize on the privileged structure nature of the [1,2,4]triazolo[1,5-a]pyrimidine system in medicinal chemistry.

Future research directions may explore the compound's potential in PROTAC technology and other targeted protein degradation strategies. The presence of both hydrogen bond acceptors and hydrophobic regions in its structure makes it suitable for designing E3 ligase binders in these innovative therapeutic approaches.